Cas no 65360-02-3 (N,2'-O,3'-O-Triacetylguanosine)

N,2'-O,3'-O-Triacetylguanosine is a chemically modified nucleoside derivative in which the guanosine base is acetylated at the N-position and the 2'- and 3'-hydroxyl groups of the ribose moiety. This modification enhances stability and solubility, making it particularly useful in oligonucleotide synthesis and pharmaceutical research. The acetyl groups protect reactive sites during chemical transformations, enabling selective deprotection for controlled functionalization. Its high purity and well-defined structure ensure reproducibility in synthetic applications. The compound serves as a key intermediate in the preparation of modified RNA analogs and prodrugs, offering researchers precise control over molecular design for therapeutic and biochemical studies.

N,2'-O,3'-O-Triacetylguanosine structure

65360-02-3 structure

Product name:N,2'-O,3'-O-Triacetylguanosine

CAS No:65360-02-3

MF:C₁₆H₁₉N₅O₈

MW:409.3508

CID:5064146

N,2'-O,3'-O-Triacetylguanosine Chemical and Physical Properties

Names and Identifiers

- N,2'-O,3'-O-Triacetylguanosine
- (2R,3R,4R,5R)-4-(acetyloxy)-2-(2-acetamido-6-oxo-6,9-dihydro-3H-purin-9-yl)-5-(hydroxymethyl)oxolan-3-yl acetate
- Inchi： 1S/C16H19N5O8/c1-6(23)18-16-19-13-10(14(26)20-16)17-5-21(13)15-12(28-8(3)25)11(27-7(2)24)9(4-22)29-15/h5,9,11-12,15,22H,4H2,1-3H3,(H2,18,19,20,23,26)/t9-,11-,12-,15-/m1/s1
- InChI Key： KYQBEZWLVKJJHO-SDBHATRESA-N
- SMILES： O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@]([H])([C@]1([H])N1C([H])=NC2C(N([H])C(N([H])C(C([H])([H])[H])=O)=NC1=2)=O)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 29
Rotatable Bond Count: 7
Complexity: 743
Topological Polar Surface Area: 170
XLogP3: -1.1

N,2'-O,3'-O-Triacetylguanosine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Key Organics Ltd	AS-84838-5g	(2R,3R,4R,5R)-4-(acetyloxy)-2-(2-acetamido-6-oxo-6,9-dihydro-3H-purin-9-yl)-5-(hydroxymethyl)oxolan-3-yl acetate	65360-02-3	>95%	5g	£98.00	2025-02-08

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Additional information on N,2'-O,3'-O-Triacetylguanosine

Comprehensive Overview of N,2'-O,3'-O-Triacetylguanosine (CAS No. 65360-02-3): Properties, Applications, and Research Insights

N,2'-O,3'-O-Triacetylguanosine (CAS No. 65360-02-3) is a chemically modified nucleoside derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, derived from guanosine, is acetylated at the N, 2'-O, and 3'-O positions, enhancing its stability and reactivity for specialized applications. Researchers and industry professionals often search for terms like "Triacetylguanosine synthesis", "CAS 65360-02-3 uses", and "acetylated nucleoside derivatives", reflecting its relevance in drug development and molecular biology.

The unique structure of N,2'-O,3'-O-Triacetylguanosine makes it a valuable intermediate in the synthesis of oligonucleotides and prodrugs. Its acetyl groups protect reactive hydroxyl and amine sites during chemical reactions, a feature frequently explored in queries such as "nucleoside protection strategies" and "modified guanosine applications". Recent studies highlight its role in optimizing mRNA vaccine formulations, aligning with the growing interest in next-generation therapeutics and RNA-based technologies.

From a biochemical perspective, 65360-02-3 serves as a model compound for investigating nucleoside metabolism and enzyme-substrate interactions. Its compatibility with high-performance liquid chromatography (HPLC) and mass spectrometry techniques has made it a reference standard in analytical workflows. Discussions around "nucleoside purity analysis" and "CAS 65360-02-3 spectroscopic data" underscore its utility in quality control laboratories.

Innovations in green chemistry have also spurred interest in eco-friendly synthesis methods for N,2'-O,3'-O-Triacetylguanosine. Searches for "sustainable nucleoside modification" and "solvent-free acetylation" reflect this trend. Furthermore, its potential in antiviral drug discovery—particularly against RNA viruses—has been a focal point in peer-reviewed literature, resonating with global health priorities.

In summary, N,2'-O,3'-O-Triacetylguanosine (CAS No. 65360-02-3) bridges fundamental research and applied science, addressing contemporary challenges in biopharmaceuticals, diagnostics, and catalysis. Its multifaceted applications continue to inspire queries like "Triacetylguanosine solubility" and "scalable production methods", cementing its status as a compound of enduring scientific and industrial value.